Cas no 61799-89-1 (Benzoic acid, 4-(2-methylbutoxy)-)

Benzoic acid, 4-(2-methylbutoxy)- structure
61799-89-1 structure
Product Name:Benzoic acid, 4-(2-methylbutoxy)-
CAS No:61799-89-1
MF:C12H16O3
MW:208.253643989563
CID:465757
PubChem ID:5151059
Update Time:2025-04-19

Benzoic acid, 4-(2-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2-methylbutoxy)-
    • 4-(2-methylbutoxy)benzoic acid
    • AKOS011384042
    • SCHEMBL7696449
    • DTXSID20408847
    • 61799-89-1
    • Inchi: 1S/C12H16O3/c1-3-9(2)8-15-11-6-4-10(5-7-11)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
    • InChI Key: ZVXVOVQIWRACRK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1)CC(C)CC

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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